Cas no 61174-15-0 (Benzene, 1-[(4-methoxyphenyl)sulfonyl]-2-nitro-)

• Product Name: Benzene, 1-[(4-methoxyphenyl)sulfonyl]-2-nitro-
• CAS No: 61174-15-0
• MF: C₁₃H₁₁NO₅S
• MW: 293.295142412186
• CID: 489629
• PubChem ID: 361292
• Update Time: 2025-04-19

Benzene, 1-[(4-methoxyphenyl)sulfonyl]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(4-methoxyphenyl)sulfonyl]-2-nitro-
• 1-(4-methoxyphenyl)sulfonyl-2-nitrobenzene
• NSC-624234
• 61174-15-0
• NCI60_007287
• 1-(4-methoxyphenyl)sulfonyl-2-nitro-benzene
• DTXSID70326961
• NSC624234
• 2-Nitrophenyl 4-methoxyphenyl sulfone
• 2NO2Ph-SO2-4MeOPh
• CHEMBL1968880

• Inchi： 1S/C13H11NO5S/c1-19-10-6-8-11(9-7-10)20(17,18)13-5-3-2-4-12(13)14(15)16/h2-9H,1H3
• InChI Key： DKABUUUQBRVEAB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C1C=CC=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 293.03583
• Monoisotopic Mass: 293.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 86.51